Cas no 1807129-54-9 (6-(Difluoromethyl)-3-fluoro-4-nitropyridine-2-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-3-fluoro-4-nitropyridine-2-carboxaldehyde
• CAS No: 1807129-54-9
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4883643
• Update Time: 2025-06-11

6-(Difluoromethyl)-3-fluoro-4-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-4-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H3F3N2O3/c8-6-4(2-13)11-3(7(9)10)1-5(6)12(14)15/h1-2,7H
• InChI Key： KAFKGSFZSSGPPV-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)N=C(C(F)F)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.2
• Topological Polar Surface Area: 75.8

Additional information on 6-(Difluoromethyl)-3-fluoro-4-nitropyridine-2-carboxaldehyde

Recent Advances in the Study of 6-(Difluoromethyl)-3-fluoro-4-nitropyridine-2-carboxaldehyde (CAS: 1807129-54-9)

In recent years, the compound 6-(Difluoromethyl)-3-fluoro-4-nitropyridine-2-carboxaldehyde (CAS: 1807129-54-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 6-(Difluoromethyl)-3-fluoro-4-nitropyridine-2-carboxaldehyde has been a focal point of recent studies. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods have not only enhanced the efficiency of production but also enabled the exploration of structural analogs with potentially improved pharmacological properties. The compound's unique electronic and steric properties, conferred by its difluoromethyl and nitro groups, make it a valuable intermediate in the synthesis of more complex molecules.

Biological evaluations of 6-(Difluoromethyl)-3-fluoro-4-nitropyridine-2-carboxaldehyde have revealed its potential as a key scaffold in drug development. Recent in vitro studies have demonstrated its inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its utility in the treatment of chronic inflammatory diseases. Additionally, its role as a precursor in the synthesis of kinase inhibitors has been explored, with preliminary results indicating high selectivity and potency against certain cancer cell lines. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Beyond its pharmaceutical applications, 6-(Difluoromethyl)-3-fluoro-4-nitropyridine-2-carboxaldehyde has also been investigated for its use in agrochemicals. Its structural features contribute to its stability and bioavailability, making it an attractive candidate for the development of novel pesticides and herbicides. Field trials have shown promising results in controlling resistant pest populations, further highlighting its broad applicability.

In conclusion, the ongoing research on 6-(Difluoromethyl)-3-fluoro-4-nitropyridine-2-carboxaldehyde (CAS: 1807129-54-9) underscores its significance in both pharmaceutical and agrochemical industries. The advancements in synthetic methodologies and the elucidation of its biological activities provide a solid foundation for future studies aimed at harnessing its full potential. As research continues, this compound is expected to play a pivotal role in the development of next-generation therapeutics and agrochemicals.